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Compound of Interest

4,4,5-Trimethyl-2-cyclohexen-1-
Compound Name:

one
CAS No.: 17429-29-7
Cat. No.: B103420

Get Quote
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A Note on 4,4,5-Trimethyl-2-cyclohexen-1-one:

Initial research indicates a significant lack of accessible scientific literature, patents, or
database entries for the specific chemical compound 4,4,5-Trimethyl-2-cyclohexen-1-one.
Major chemical databases such as PubChem and CAS (Chemical Abstracts Service) do not
contain a dedicated entry for this specific isomer. Consequently, detailed information regarding
its discovery, historical synthesis, specific experimental protocols, and quantitative data is not
available in the public domain.

This guide will, therefore, focus on a closely related and extensively documented isomer, 3,5,5-
Trimethyl-2-cyclohexen-1-one, also widely known as Isophorone. Isophorone is a significant
industrial chemical, and its well-established history, synthesis, and properties provide a
valuable and illustrative example of this class of compounds.

In-depth Technical Guide: 3,5,5-Trimethyl-2-
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© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b103420#bc-rfq
https://www.benchchem.com/product/b103420/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethyl-2-cyclohexen-1-one-isomers
https://www.benchchem.com/product/b103420/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethyl-2-cyclohexen-1-one-isomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Audience: Researchers, scientists, and drug development professionals.

Core Compound Overview

3,5,5-Trimethyl-2-cyclohexen-1-one (Isophorone) is an a,3-unsaturated cyclic ketone.[1][2] It is
a colorless to yellowish liquid with a characteristic camphor-like odor.[3] Isophorone is a well-
known compound that has been the subject of extensive research and is used as a solvent and
a chemical intermediate in a variety of industrial applications.[3] It is found naturally in some
foods, such as saffron, tomatoes, and kohlrabi.[1][2]

Discovery and History

The synthesis and characterization of isophorone and other trimethyl-cyclohexenone isomers
are rooted in the broader history of organic chemistry, particularly the study of condensation
reactions of ketones. While a singular "discovery" event is not clearly defined, the
understanding of its formation from the self-condensation of acetone under various conditions
was a key development in industrial organic chemistry in the late 19th and early 20th centuries.
The elucidation of its structure and the development of controlled, high-yield industrial
synthesis methods have been the subject of numerous studies and patents over the decades.

Physicochemical and Spectroscopic Data

Quantitative data for 3,5,5-Trimethyl-2-cyclohexen-1-one (Isophorone) is well-documented.
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Property Value Reference(s)
CAS Number 78-59-1 [1114]
Molecular Formula CoH140 [1]
Molecular Weight 138.21 g/mol [1]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 213-214 °C [3][4]
Melting Point -8°C [31[4]
Density 0.92 g/mL [4]
Refractive Index (n20/D) 1.4780 [4]
Water Solubility 1.89 g/L [1]
logP 1.9-2.32 [1]

Spectroscopic Data:
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Spectrum Type Key Peaks | Characteristics

Data available in spectral databases. Signals
1H NMR correspond to the vinyl proton, methylene

protons, and three distinct methyl groups.

Data available in spectral databases. Shows

characteristic peaks for the carbonyl carbon,
13C NMR o

olefinic carbons, quaternary carbon, and methyl

carbons.

Characteristic absorption bands for the C=0
stretch of the a,B-unsaturated ketone (around
1670 cm~1) and the C=C stretch (around 1620

cm™1).

Molecular ion peak (M+) at m/z = 138, with a

characteristic fragmentation pattern including
Mass Spec )

major fragments from the loss of methyl and

carbonyl groups.

Key Experimental Protocols

The primary industrial synthesis of 3,5,5-Trimethyl-2-cyclohexen-1-one (Isophorone) is the self-
condensation of acetone.

Protocol 1: Base-Catalyzed Self-Condensation of Acetone
This method represents the foundational industrial process for producing isophorone.

o Objective: To synthesize 3,5,5-Trimethyl-2-cyclohexen-1-one from acetone via a cascade of
aldol addition, aldol condensation, and Michael addition reactions.

e Reagents:
o Acetone

o Agueous solution of a strong base (e.g., Sodium Hydroxide)
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o Acid for neutralization (e.g., Sulfuric Acid)

o Organic solvent for extraction (e.g., Toluene)

e Equipment:
o High-pressure reactor
o Distillation apparatus
o Separatory funnel

e Procedure:

o Acetone and a catalytic amount of aqueous sodium hydroxide are fed into a high-pressure
reactor.

o The mixture is heated under pressure, which favors the series of condensation reactions.

o The reaction proceeds through the formation of diacetone alcohol and mesityl oxide as
key intermediates.

o A subsequent Michael addition of an acetone enolate to mesityl oxide, followed by an
intramolecular aldol condensation and dehydration, yields isophorone.

o The reaction is monitored for the optimal yield of isophorone.
o Upon completion, the reaction mixture is cooled and neutralized with acid.

o The organic layer is separated, and the product is purified by fractional distillation under
reduced pressure.

Logical and Experimental Workflows (Visualized)

The synthesis of isophorone from acetone is a classic example of a reaction cascade.
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Caption: Synthesis pathway of Isophorone from Acetone.

Applications in Research and Development

3,5,5-Trimethyl-2-cyclohexen-1-one is a versatile building block in organic synthesis.

e Precursor to other compounds: It is a key starting material for the synthesis of other
important industrial chemicals, such as isophorone diamine (a curing agent for epoxy resins)
and 3,3,5-trimethylcyclohexanol (used in the production of fragrances and certain polymers).

e Solvent: Due to its high boiling point and excellent solvency for a wide range of organic
materials, it is used in paints, lacquers, inks, and pesticides.[3]

o Research: In a research context, it serves as a model a,B3-unsaturated ketone for studying
various chemical reactions, including Michael additions, reductions, and cycloadditions.

3,5,5-Trimethyl-2-
cyclohexen-1-one
(Isophorone)

Reductive .
Anhination Hydrogenation
Key|Applications
Y Y y" b \
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Caption: Major applications of 3,5,5-Trimethyl-2-cyclohexen-1-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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